4-amino-1-(1,3-dioxaindan-5-yl)butan-1-one hydrochloride
Overview
Description
4-Amino-1-(1,3-dioxaindan-5-yl)butan-1-one hydrochloride (also known as 4A1HCl) is an organic compound that is used in laboratory experiments and scientific research applications. It is a colorless, crystalline solid that is soluble in water and other polar solvents. 4A1HCl is an important reagent in organic synthesis, and it has a wide range of applications in the pharmaceutical and agricultural industries.
Scientific Research Applications
4A1HCl has a wide range of applications in scientific research. It is used as a catalyst in the synthesis of heterocyclic compounds and as a reactant in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. 4A1HCl is also used in the study of enzyme kinetics, and it has been used as a model compound in the study of enzyme-catalyzed reactions.
Mechanism of Action
The mechanism of action of 4A1HCl is not fully understood. It is believed that the hydrochloride ion acts as a proton acceptor, which helps to stabilize the intermediate product of the reaction. Additionally, the hydrochloride ion may act as a Lewis acid, which can facilitate the reaction by forming a complex with the substrate.
Biochemical and Physiological Effects
4A1HCl has not been studied extensively in terms of its biochemical and physiological effects. However, it is known that 4A1HCl can inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Inhibition of this enzyme can lead to increased levels of acetylcholine, which can have both positive and negative effects.
Advantages and Limitations for Lab Experiments
4A1HCl has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is relatively stable in aqueous solution. Additionally, it is relatively non-toxic and does not have any known adverse effects. However, 4A1HCl is not very soluble in non-polar solvents, which can limit its use in some experiments.
Future Directions
The future directions for 4A1HCl are numerous. More research needs to be done to further understand the mechanism of action of this compound and its biochemical and physiological effects. Additionally, more research needs to be done to optimize the synthesis of 4A1HCl and to develop new applications for this compound. Finally, more research needs to be done to develop more efficient methods for the purification and isolation of 4A1HCl.
Synthesis Methods
4A1HCl can be synthesized by reacting 4-amino-1-(1,3-dioxaindan-5-yl)butan-1-one with hydrochloric acid. The reaction is carried out in a polar aprotic solvent such as dimethyl sulfoxide (DMSO) at a temperature of 80°C. The reaction is complete after about 3 hours, and the product is isolated by filtration, followed by recrystallization from a suitable solvent.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-amino-1-(1,3-dioxaindan-5-yl)butan-1-one hydrochloride involves the reaction of 5-hydroxy-1-indanone with ethyl acetoacetate to form 1-(1,3-dioxaindan-5-yl)butane-1,3-dione. This intermediate is then reacted with ammonia to form 4-amino-1-(1,3-dioxaindan-5-yl)butan-1-one, which is subsequently converted to its hydrochloride salt form using hydrochloric acid.", "Starting Materials": [ "5-hydroxy-1-indanone", "ethyl acetoacetate", "ammonia", "hydrochloric acid" ], "Reaction": [ "Step 1: 5-hydroxy-1-indanone is reacted with ethyl acetoacetate in the presence of a base catalyst to form 1-(1,3-dioxaindan-5-yl)butane-1,3-dione.", "Step 2: The intermediate 1-(1,3-dioxaindan-5-yl)butane-1,3-dione is then reacted with ammonia in the presence of a reducing agent to form 4-amino-1-(1,3-dioxaindan-5-yl)butan-1-one.", "Step 3: The final step involves the conversion of 4-amino-1-(1,3-dioxaindan-5-yl)butan-1-one to its hydrochloride salt form using hydrochloric acid." ] } | |
| 2613383-93-8 | |
Molecular Formula |
C11H14ClNO3 |
Molecular Weight |
243.7 |
Purity |
95 |
Origin of Product |
United States |
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